molecular formula C7H11NOS B8625728 (+/-)-1-[5-Aminomethyl-thiophen-2-yl]-ethanol

(+/-)-1-[5-Aminomethyl-thiophen-2-yl]-ethanol

Cat. No.: B8625728
M. Wt: 157.24 g/mol
InChI Key: UHHIHVKDOAXBEQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(+/-)-1-[5-Aminomethyl-thiophen-2-yl]-ethanol is a useful research compound. Its molecular formula is C7H11NOS and its molecular weight is 157.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C7H11NOS

Molecular Weight

157.24 g/mol

IUPAC Name

1-[5-(aminomethyl)thiophen-2-yl]ethanol

InChI

InChI=1S/C7H11NOS/c1-5(9)7-3-2-6(4-8)10-7/h2-3,5,9H,4,8H2,1H3

InChI Key

UHHIHVKDOAXBEQ-UHFFFAOYSA-N

Canonical SMILES

CC(C1=CC=C(S1)CN)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of 400 mg (2.61 mmol) (±)-1-[5-cyano-thiophen-2-yl]-ethanol in 20 ml tetrahydrofuran at 0° C. was added drop-wise 8 ml (8.10 mmol) 1.0M lithium aluminum hydride in tetrahydrofuran. The mixture was refluxed for 1 h., cooled to 0° C., then quenched with methanol added drop-wise. The mixture was diluted with chloroform and washed with water. The resulting emulsion was filtered through Celite and the filtrate layers separated. The organic extract was dried (MgSO4) then concentrated in vacuo to give 310 mg (76%) oil.
Quantity
400 mg
Type
reactant
Reaction Step One
Quantity
8 mL
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
Yield
76%

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